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CAS No.: 760192-86-7

Cat. No.: B1323945

Get Quote

Senior Application Scientist Note: Initial research into "4-Chloro-3-fluoro-4'-
methoxybenzophenone" did not yield a specific, well-documented compound with a dedicated

CAS number in the provided search results. However, several structurally similar and

commercially available isomers with significant applications were identified. This guide will

focus on the extensively studied 4-Chloro-4'-methoxybenzophenone (CAS: 10547-60-1), a key

intermediate in various synthetic processes. We will also provide context by acknowledging its

close structural isomers, including 4-Chloro-3-fluoro-3'-methoxybenzophenone (CAS: 750633-

76-2) and 3-Chloro-4-fluoro-4'-methoxybenzophenone (CAS: 760192-87-8). This approach

ensures the delivery of a technically robust and practically applicable document for researchers

and drug development professionals.
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Benzophenones are a class of aromatic ketones that serve as versatile scaffolds in organic

synthesis and medicinal chemistry. Their rigid diarylketone core can be functionalized with

various substituents to modulate their physicochemical and pharmacological properties.

Halogenated benzophenones, in particular, are of significant interest due to the profound

impact of halogens on molecular conformation, metabolic stability, and binding interactions with

biological targets. The introduction of chloro and fluoro groups, as seen in the isomers

mentioned, can enhance a molecule's lipophilicity and metabolic resistance, properties that are

often desirable in drug candidates.[1][2]

4-Chloro-4'-methoxybenzophenone, the focus of this guide, is a key building block used in the

preparation of photosensitizers and UV filters.[3] Its derivatives are also explored for their

potential therapeutic applications, leveraging the established role of the benzophenone core in

various pharmacologically active compounds.[4]

Physicochemical Properties of 4-Chloro-4'-
methoxybenzophenone
A thorough understanding of a compound's physicochemical properties is fundamental to its

application in research and development. The table below summarizes the key properties of 4-

Chloro-4'-methoxybenzophenone.

Property Value Source

CAS Number 10547-60-1

Molecular Formula C14H11ClO2

Molecular Weight 246.69 g/mol [5]

Appearance Crystalline compound [3]

Melting Point 176-178°C [3]

SMILES
COC1=CC=C(C=C1)C(=O)C2

=CC=C(C=C2)Cl

InChI Key
FQCRVNNOMGIYTR-

UHFFFAOYSA-N
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Synthesis of 4-Chloro-4'-methoxybenzophenone
The most common and industrially scalable method for synthesizing 4-Chloro-4'-

methoxybenzophenone is through a Friedel-Crafts acylation reaction.[6][7] This electrophilic

aromatic substitution reaction involves the acylation of an electron-rich aromatic ring, in this

case, anisole, with an acyl chloride, 4-chlorobenzoyl chloride, in the presence of a Lewis acid

catalyst.

Reaction Mechanism and Key Considerations
The Friedel-Crafts acylation proceeds via the formation of an acylium ion intermediate, which

then attacks the anisole ring. The choice of Lewis acid catalyst is critical for the reaction's

efficiency. While traditional catalysts like aluminum chloride (AlCl3) are effective, they are often

required in stoichiometric amounts and can lead to waste generation and environmental

concerns.[7] Modern approaches utilize more sustainable and recyclable catalysts.[7]

Experimental Protocol: Catalytic Synthesis
The following protocol is a generalized procedure based on modern catalytic methods for the

synthesis of 4-Chloro-4'-methoxybenzophenone.[7]

Materials:

Anisole

4-Chlorobenzoyl chloride

Lewis acid catalyst (e.g., reusable magnetic nanoparticle-supported catalyst)[7]

Dichloromethane (or another suitable solvent)

Ethyl acetate

Anhydrous Magnesium Sulfate (MgSO4)

Procedure:
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To a reaction vessel, add anisole, 4-chlorobenzoyl chloride, and the Lewis acid catalyst in a

suitable solvent like dichloromethane.[7]

The mixture is then heated and stirred for a specified duration, with the reaction progress

monitored by Thin Layer Chromatography (TLC).[7]

Upon completion, the catalyst is separated. In the case of a magnetic catalyst, this can be

achieved using an external magnet.[7]

The separated catalyst is washed with an organic solvent such as ethyl acetate.[7]

The organic phases are combined, dried over anhydrous MgSO4, and the solvent is

removed under reduced pressure to yield the crude product.[7]

The crude 4-chloro-4'-methoxybenzophenone can be further purified by recrystallization or

column chromatography.
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Caption: Workflow for the synthesis of 4-Chloro-4'-methoxybenzophenone.

Applications in Drug Development and Chemical
Synthesis
Substituted benzophenones are valuable intermediates in the synthesis of a wide range of

pharmaceutical compounds and functional materials.

Pharmaceutical Intermediates: 4-Chlorobenzophenone derivatives are crucial intermediates

in the synthesis of antihistamines.[4] The structural motif of 4-Chloro-4'-
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methoxybenzophenone makes it a candidate for the development of novel therapeutic

agents. The chlorine atom can participate in halogen bonding and other non-covalent

interactions within a receptor's binding pocket, while the methoxy group can be a key

hydrogen bond acceptor or be metabolically cleaved to a hydroxy group, which can then be

further functionalized.

UV Filters and Photosensitizers: Benzophenones are known for their ability to absorb UV

radiation, which makes them useful as UV filters in various applications.[3][8] The specific

substitution pattern on 4-Chloro-4'-methoxybenzophenone influences its absorption

spectrum and photochemical properties, making it a valuable reagent in the preparation of

photosensitizers.[3]

Building Block for Complex Molecules: The ketone functionality of 4-Chloro-4'-

methoxybenzophenone is a versatile handle for a variety of chemical transformations,

including reduction to an alcohol, reductive amination to form an amine, and Grignard

reactions to introduce further carbon-based substituents. This chemical reactivity allows for

its incorporation into larger, more complex molecular architectures.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 4-

Chloro-4'-methoxybenzophenone and its precursors.

Hazard Identification: Benzophenone derivatives may cause skin and eye irritation.[5][9] It is

recommended to handle this compound in a well-ventilated area or a fume hood.[10]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when working with this compound.[10]

First Aid Measures:

In case of skin contact: Wash off with soap and plenty of water.[10]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.[10]

If inhaled: Move the person into fresh air.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0901013.htm
https://cymitquimica.com/cas/345-89-1/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0901013.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-4_-methoxybenzophenone
https://datasheets.scbt.com/sc-238887.pdf
https://www.chemicalbook.com/msds/4-chloro-4-hydroxybenzophenone.pdf
https://www.chemicalbook.com/msds/4-chloro-4-hydroxybenzophenone.pdf
https://www.chemicalbook.com/msds/4-chloro-4-hydroxybenzophenone.pdf
https://www.chemicalbook.com/msds/4-chloro-4-hydroxybenzophenone.pdf
https://www.chemicalbook.com/msds/4-chloro-4-hydroxybenzophenone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323945?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


If swallowed: Rinse mouth with water. Do not induce vomiting.[10] In all cases of

exposure, seek medical attention if symptoms persist.

Storage: Store in a tightly closed container in a dry and well-ventilated place.

Conclusion
4-Chloro-4'-methoxybenzophenone is a valuable and versatile chemical intermediate with

significant applications in pharmaceutical research and materials science. Its synthesis via

Friedel-Crafts acylation is well-established, with ongoing research focused on developing more

sustainable catalytic methods. A comprehensive understanding of its physicochemical

properties, synthetic routes, and safety protocols is essential for its effective and safe utilization

in the laboratory and in industrial settings. The continued exploration of this and related

substituted benzophenones is likely to yield novel compounds with important biological

activities and material properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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